Cas no 53146-42-2 (2-Propanol, 1-(pentyloxy)-3-propoxy-)

• Product Name: 2-Propanol, 1-(pentyloxy)-3-propoxy-
• CAS No: 53146-42-2
• MF: C₁₁H₂₄O₃
• MW: 204.306464195251
• CID: 1580960
• Update Time: 2024-08-24

2-Propanol, 1-(pentyloxy)-3-propoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1-(pentyloxy)-3-propoxy-

• Inchi： 1S/C11H24O3/c1-3-5-6-8-14-10-11(12)9-13-7-4-2/h11-12H,3-10H2,1-2H3
• InChI Key： XXOOCSXPIBESFK-UHFFFAOYSA-N
• SMILES： C(OCCCCC)C(O)COCCC

Computed Properties

• Exact Mass: 204.17262

Experimental Properties

• Density: 0.925±0.06 g/cm3(Predicted)
• Boiling Point: 285.1±25.0 °C(Predicted)
• PSA: 38.69
• pka: 13.68±0.20(Predicted)